Cas no 38030-43-2 (3-Pyridinesulfonamide, 4-((3-(trifluoromethyl)phenyl)amino)-)

• Product Name: 3-Pyridinesulfonamide, 4-((3-(trifluoromethyl)phenyl)amino)-
• CAS No: 38030-43-2
• MF: C₁₂H₁₀F₃N₃O₂S
• MW: 317.286911487579
• CID: 922883
• PubChem ID: 217032
• Update Time: 2025-04-19

3-Pyridinesulfonamide, 4-((3-(trifluoromethyl)phenyl)amino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinesulfonamide, 4-((3-(trifluoromethyl)phenyl)amino)-
• 4-[3-(trifluoromethyl)anilino]pyridine-3-sulfonamide
• (trifluoromethyl-3 phenyl)amino-4 pyridine sulfonamide-3
• 4-((3-(Trifluoromethyl)phenyl)amino)-3-pyridinesulfonamide
• 4-(3-trifluoromethyl-anilino)-pyridin
• 4-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-sulfonamide
• 4-m-Trifluormethylanilinopyridin-3-sulfonamid
• AC1L51SR
• AC1Q6UVJ
• AR-1G0105
• BRN 0494753
• JDL 90
• LS-131983
• m-Trifluormethylanilino-4-pyridinsulfonsaeureamid-3
• 3-PYRIDINESULFONAMIDE,4-((3-(TRIFLUOROMETHYL)PHENYL)AMINO)-
• 38030-43-2
• DTXSID60191448

• Inchi： 1S/C12H10F3N3O2S/c13-12(14,15)8-2-1-3-9(6-8)18-10-4-5-17-7-11(10)21(16,19)20/h1-7H,(H,17,18)(H2,16,19,20)
• InChI Key： WXAZVOULHVTBDA-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1NC1C=CC=C(C(F)(F)F)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 317.0447
• Monoisotopic Mass: 317.04458223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• PSA: 85.08